Cas no 2228521-88-6 (tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate
• CAS No: 2228521-88-6
• MF: C₁₄H₁₈F₂N₂O₂
• MW: 284.301730632782
• CID: 6077729
• PubChem ID: 165827597
• Update Time: 2025-10-28

tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate
• tert-butyl N-[3-(1-amino-2,2-difluorocyclopropyl)phenyl]carbamate
• 2228521-88-6
• EN300-1872152

• Inchi： 1S/C14H18F2N2O2/c1-12(2,3)20-11(19)18-10-6-4-5-9(7-10)13(17)8-14(13,15)16/h4-7H,8,17H2,1-3H3,(H,18,19)
• InChI Key： MYCKAZGZONPHPF-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C=1)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 284.13363415g/mol
• Monoisotopic Mass: 284.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228521-88-6 and Product Name: Tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate

Compound with the CAS number 2228521-88-6 and the product name Tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tert-butyl group and a 1-amino-2,2-difluorocyclopropyl moiety in its molecular structure suggests a high degree of chemical complexity, which may contribute to its pharmacological activity. The phenylcarbamate moiety further enhances its potential as a bioactive molecule, making it a promising candidate for further research and development.

The tert-butyl group is a well-known protective group in organic synthesis, often used to shield reactive sites during chemical reactions. Its incorporation into the molecular framework of this compound may serve multiple purposes, including enhancing solubility, improving metabolic stability, and modulating binding interactions with biological targets. The 1-amino-2,2-difluorocyclopropyl substituent is particularly noteworthy due to its structural rigidity and the presence of fluorine atoms, which are frequently employed in drug design to improve binding affinity and selectivity. This moiety may contribute to the compound's ability to interact with specific enzymes or receptors, thereby influencing its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The phenylcarbamate group is known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. By integrating this group with the 1-amino-2,2-difluorocyclopropyl moiety, the compound may exhibit novel pharmacological effects that are not observed with individual components. This synergistic approach has been increasingly recognized as a powerful strategy in drug discovery, allowing for the design of molecules with enhanced potency and reduced toxicity.

In vitro studies have begun to explore the potential of this compound as a lead molecule for various therapeutic applications. Initial experiments have shown promising results in terms of binding affinity and selectivity against certain biological targets. For instance, the compound has demonstrated interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. These findings are particularly exciting given the high unmet medical needs in these areas. Further research is warranted to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

The synthesis of Tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired molecular framework efficiently. These advancements not only facilitate the production of the compound but also open up possibilities for generating analogs with modified properties.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacological properties. Fluorine can influence various aspects of drug design, including lipophilicity, metabolic stability, and binding affinity. In the case of this compound, the presence of two fluorine atoms in the 1-amino-2,2-difluorocyclopropyl moiety may contribute significantly to its overall efficacy by improving interactions with biological targets. Additionally, fluorine atoms can serve as probes for structural biology studies, providing valuable insights into how the compound interacts with its biological targets at an atomic level.

As research continues to evolve, so do the tools available for drug discovery and development. High-throughput screening (HTS) technologies have revolutionized the process by allowing rapid testing of large libraries of compounds for biological activity. The availability of such technologies has accelerated the identification of lead molecules like Tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate, enabling researchers to screen thousands of compounds within weeks rather than years. This rapid screening process has been instrumental in bringing new drugs to market more quickly and efficiently.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for developing novel agrochemicals or materials with specialized properties. For instance, derivatives of this compound could be designed to interact with specific enzymes or receptors involved in plant growth regulation or pest control. Such applications would align with global efforts to develop sustainable agricultural practices that minimize environmental impact.

In conclusion,Tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The combination of a tert-butyl group, a 1-amino-2,2-difluorocyclopropyl moiety, and a phenylcarbamate group creates a molecule with unique pharmacological potential. Further research is needed to fully explore its therapeutic applications and optimize its pharmacokinetic properties. However,Tert-butyl N-3-(1-amino-2,2-difluorocyclopropyl)phenylcarbamate stands as a testament to the power of modern synthetic chemistry and computational biology in advancing drug discovery efforts.